6-Methyl-2-propylpyridin-3-amine

• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 6-methyl-2-propylpyridin-3-amine
• InChI: InChI=1S/C9H14N2/c1-3-4-9-8(10)6-5-7(2)11-9/h5-6H,3-4,10H2,1-2H3
• InChI Key: PLIBVNHIITWTHE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=N1)C)N

Description

6-Methyl-2-propylpyridin-3-amine is a pyridine derivative featuring a methyl group at the 6-position, a propyl group at the 2-position, and an amine substituent at the 3-position of the pyridine ring. This compound belongs to a class of substituted pyridines, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-2-propylpyridin-3-amine typically involves the alkylation of pyridine derivatives. One common method is the reaction of 2-propylpyridine with methylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as palladium on carbon (Pd/C) and requires heating to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 6-Methyl-2-propylpyridin-3-amine may involve more scalable methods such as continuous flow synthesis. This approach allows for the efficient production of large quantities of the compound while maintaining high purity and yield. The use of automated systems and advanced reaction monitoring techniques ensures consistent quality and minimizes the risk of contamination .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-2-propylpyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

Oxidation: N-oxides of 6-Methyl-2-propylpyridin-3-amine.

Reduction: Various amine derivatives.

Substitution: Compounds with different functional groups replacing the amine group.

Scientific Research Applications

6-Methyl-2-propylpyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Methyl-2-propylpyridin-3-amine involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Lipophilicity :

• The propyl chain in 6-Methyl-2-propylpyridin-3-amine likely increases lipophilicity compared to analogs with smaller substituents (e.g., cyclopropyl or methyl groups). This property could influence membrane permeability in biological systems.
• In contrast, 6-Cyclopropylpyridin-2-amine (C₈H₁₀N₂) features a compact cyclopropyl group, which may balance lipophilicity and metabolic stability .

The chlorine atom in N-[(6-Chloropyridin-3-yl)methyl]propan-2-amine (C₉H₁₃ClN₂) increases electronegativity, possibly enhancing reactivity in substitution reactions but also raising toxicity concerns .

Safety and Handling: Safety data sheets (SDS) for analogs like 6-Cyclopropylpyridin-2-amine emphasize standard precautions (e.g., ventilation, protective gloves), suggesting similar handling requirements for 6-Methyl-2-propylpyridin-3-amine .

Research Implications and Limitations

• Inferences are drawn from structurally related pyridine derivatives.
• Synthetic Applications : The propyl and methyl substituents in 6-Methyl-2-propylpyridin-3-amine may make it a versatile intermediate for synthesizing larger molecules, leveraging its lipophilic and steric properties.